Cas no 635318-04-6 (Tris(2-methyl-2-propanyl) (1s,5r,6r)-4-oxobicyclo[3.1.0]hexane-2, 2,6-tricarboxylate)

Tris(2-methyl-2-propanyl) (1s,5r,6r)-4-oxobicyclo[3.1.0]hexane-2, 2,6-tricarboxylate structure
635318-04-6 structure
Product Name:Tris(2-methyl-2-propanyl) (1s,5r,6r)-4-oxobicyclo[3.1.0]hexane-2, 2,6-tricarboxylate
CAS No:635318-04-6
MF:C21H33NO7
MW:411.489227056503
CID:1653291
PubChem ID:59712878
Update Time:2025-04-21

Tris(2-methyl-2-propanyl) (1s,5r,6r)-4-oxobicyclo[3.1.0]hexane-2, 2,6-tricarboxylate Chemical and Physical Properties

Names and Identifiers

    • Tris(2-methyl-2-propanyl) (1s,5r,6r)-4-oxobicyclo[3.1.0]hexane-2, 2,6-tricarboxylate
    • di-tert-butyl D-tartrate
    • ACMC-20mn5v
    • di-tert-butyl (1S,2S,5R,6R)-2-(tert-butoxycarbonylamino)-4-oxo-bicyclo[3.1.0]hexane-2,6-dicarboxylate
    • D-(-)-di-tert-butyl tartrate
    • (1S,2S,5R,6R)-di-tert-butyl 2-[(tert-butoxycarbonyl)amino]-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate
    • NSC134488
    • (1S,2S,5R,6R)-2-(tert-butoxycarbonylamino)-4-oxo-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid di-tert-butyl ester
    • di-tert-butyl (-)-D-tartrate
    • di(t-butyl) (S,S)-tartrate
    • ditert-butyl (1S,2S,5R,6R)-2-(tert-butoxycarbonylamino)-4-oxo-bicyclo[3.1.0]hexane-2,6-dicarboxylate
    • AC1L5UTD
    • ACMC-2099u6
    • di-tert-butyl (1S,2S,5R,6R)-2-[(tert-butoxycarbonyl)amino]-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate
    • CTK4B0242
    • Butanedioic acid,2,3-dihydroxy-, 1,4-bis(1,1-dimethylethyl) ester, (2S,3S)-
    • AG-D-39255
    • (1S,2S,5R,6R)-2-(tert-butoxycarbonylamino)-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylic acid di-tert-butyl ester
    • (1S,2S,5R,6R)-di-tert-butyl 2-(tert-butoxycarbonyl)-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate
    • BICYCLO[3.1.0]HEXANE-2,6-DICARBOXYLIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-4-OXO-, BIS(1,1-DIMETHYLETHYL) ESTER, (1S,2S,5R,6R)- (9CI)
    • Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-,2,6-bis(1,1-dimethylethyl) ester, (1S,2S,5R,6R)-
    • ditert-butyl(1S,2S,5R,6R)-2-(tert-butoxycarbonylamino)-4-oxo-bicyclo[3.1.0]hexane-2,6-dicarboxylate
    • ditert-butyl (1S,2S,5R,6R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate
    • SCHEMBL1086901
    • di-t-butyl (1S,2S,5R,6R)-2-(tert-butoxycarbonylamino)-4-oxo-bicyclo[3.1.0]hexane-2,6-dicarboxylate
    • Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, 2,6-bis(1,1-dimethylethyl) ester, (1S,2S,5R,6R)-
    • di-tert-butyl(1S,2S,5R,6R)-2-[(tert-butoxycarbonyl)amino]-4-oxobicyclo[3.1.0]hexane-2,6-dicarboxylate
    • 635318-04-6
    • (1S,2S,5R,6R)-2-(tert-Butoxycarbonylamino)-4-oxo-bicyclo[3.1.0]hexane-2,6- dicarboxylic acid di-tert-butyl ester
    • UHCSVCBZFNGHAA-BWNADHONSA-N
    • Inchi: 1S/C21H33NO7/c1-18(2,3)27-15(24)13-12-11(23)10-21(14(12)13,16(25)28-19(4,5)6)22-17(26)29-20(7,8)9/h12-14H,10H2,1-9H3,(H,22,26)/t12-,13-,14-,21-/m0/s1
    • InChI Key: UHCSVCBZFNGHAA-BWNADHONSA-N
    • SMILES: O=C1C[C@@](C(=O)OC(C)(C)C)([C@@H]2[C@@H](C(=O)OC(C)(C)C)[C@@H]21)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 411.22570239g/mol
  • Monoisotopic Mass: 411.22570239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 723
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 108Ų
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